Cas no 886916-29-6 (Ethanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-2-(phenylsulfonyl)-)

• Product Name: Ethanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-2-(phenylsulfonyl)-
• CAS No: 886916-29-6
• MF: C₂₁H₂₃N₃O₃S₂
• MW: 429.555622339249
• CID: 6621590
• PubChem ID: 18576706
• Update Time: 2025-07-09

Ethanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)-1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethan-1-one
• 2-(benzenesulfonyl)-1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• AKOS024665754
• 1-(4-(4,5-dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(phenylsulfonyl)ethanone
• 886916-29-6
• F2637-0425

• Inchi： 1S/C21H23N3O3S2/c1-15-8-9-18-20(16(15)2)22-21(28-18)24-12-10-23(11-13-24)19(25)14-29(26,27)17-6-4-3-5-7-17/h3-9H,10-14H2,1-2H3
• InChI Key： OGXOULSJAYGQPQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 429.11808395g/mol
• Monoisotopic Mass: 429.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 682.9±65.0 °C(Predicted)
• pka: 6.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Ethanone, 1-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-2-(phenylsulfonyl)-

Ethanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl]-2-(Phenylsulfonyl)-: A Comprehensive Overview

Ethanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl]-2-(Phenylsulfonyl)- (CAS No. 886916-29-6) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule's structure is characterized by a piperazine ring substituted with a benzothiazole moiety and a phenylsulfonyl group, which contribute to its diverse chemical properties.

The benzothiazole ring in the molecule is a key structural feature, known for its aromaticity and ability to participate in various chemical reactions. The piperazine ring, on the other hand, introduces nitrogen atoms into the structure, enhancing the compound's ability to form hydrogen bonds and interact with biological systems. The phenylsulfonyl group adds electron-withdrawing properties, which can influence the compound's reactivity and stability.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize the yield and purity of Ethanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl]-2-(Phenylsulfonyl)-. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. This method leverages the ability of microwaves to enhance reaction kinetics by providing uniform heating and accelerating bond formation.

In terms of applications, Ethanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl]-2-(Phenylsulfonyl)- has been investigated for its potential as a precursor in pharmaceutical chemistry. Its structure makes it a promising candidate for drug design due to its ability to modulate biological activities through specific molecular interactions. For instance, studies have suggested that this compound could serve as a scaffold for developing new antifungal or anticancer agents.

Another area of interest is the compound's role in materials science. The combination of aromatic rings and nitrogen-containing groups in its structure makes it suitable for applications in polymer chemistry and electronic materials. Researchers have explored its use as a building block for constructing advanced materials with tailored properties, such as high thermal stability or enhanced electrical conductivity.

From an environmental perspective, the synthesis and handling of Ethanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl]-2-(Phenylsulfonyl)- must adhere to strict safety protocols. While it is not classified as a hazardous chemical under current regulations, proper storage and disposal practices are essential to minimize any potential risks associated with its use.

In conclusion, Ethanone, 1-[4-(4,5-Dimethyl-2-Benzothiazolyl)-1-Piperazinyl]-2-(Phenylsulfonyl)- (CAS No. 886916-29-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in fields ranging from pharmaceuticals to materials science.